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For Immediate Release

This technical guide provides an in-depth analysis of the mechanism of action of RL-0070933,

also known as inidascamine (formerly FSV7-007), an investigational compound under

development by Recognify Life Sciences, a subsidiary of atai Life Sciences. This document is

intended for researchers, scientists, and drug development professionals interested in the

novel, multi-target approach of inidascamine for the treatment of Cognitive Impairment

Associated with Schizophrenia (CIAS).

Initially explored as a modulator of the hedgehog signaling pathway, the primary and clinically

relevant mechanism of action of inidascamine is now understood to be its function as a

neuromodulator. It concurrently modulates cholinergic, glutamatergic (specifically NMDA), and

GABA-B receptor systems.[1][2][3][4] This intricate interplay is hypothesized to restore the

excitatory/inhibitory balance in the brain, thereby producing pro-cognitive effects.[3]

Proposed Multi-Receptor Signaling Pathway
Inidascamine's unique pharmacological profile stems from its simultaneous influence on three

critical neurotransmitter systems integral to learning, memory, and executive function. The

compound is believed to enhance synaptic plasticity through a synergistic action on these

pathways.[5][6]
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The proposed mechanism involves:

Cholinergic Modulation: Inidascamine is reported to act synergistically with acetylcholine,

enhancing cholinergic signaling.[6] This is significant as the cholinergic system is a well-

established target for cognitive enhancement.

NMDA Receptor Modulation: The compound modulates NMDA receptors, which are crucial

for synaptic plasticity, a fundamental process for learning and memory.

GABA-B Receptor Modulation: By modulating GABA-B receptors, inidascamine is thought to

influence GABAergic signaling, contributing to the overall balancing of neuronal excitability.

[6]
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Proposed Signaling Pathway of Inidascamine (RL-0070933)
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Phase 2a (NCT04822883) Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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